Cas no 67566-02-3 (Norantipyrine Glucuronide)

Norantipyrine Glucuronide structure

Norantipyrine Glucuronide structure

Product Name:Norantipyrine Glucuronide

CAS No:67566-02-3

Molecular Formula:C₁₆H₁₈N₂O₇

Molecular Weight:350.323324680328

CID:1717288

Norantipyrine Glucuronide Properties

Names and Identifiers

- 3-methyl-1-phenyl-1H-pyrazol-5-yl beta-D-glucopyranosiduronic acid
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(5-methyl-2-phenylpyrazol-3-yl)oxyoxane-2-carboxylic acid
- Edaravone Glucuronide
- β-D-Glucopyranosiduronic acid, 3-methyl-1-phenyl-1H-pyrazol-5-yl
- Edaravone O-β-D-glucuronide
- InChIKey： KZSVPEVBRMCCMG-UHFFFAOYSA-N
- Inchi： 1S/C16H18N2O7/c1-8-7-10(18(17-8)9-5-3-2-4-6-9)24-16-13(21)11(19)12(20)14(25-16)15(22)23/h2-7,11-14,16,19-21H,1H3,(H,22,23)
- SMILES： CC1C=C(OC2OC(C(O)=O)C(O)C(O)C2O)N(C2C=CC=CC=2)N=1

Norantipyrine Glucuronide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Apollo Scientific	BICL2219-1mg	Edaravone O-β-D-glucuronide	67566-02-3		1mg	£135.00	2025-02-21
TRC	N661090-1mg	Norantipyrine Glucuronide	67566-02-3		1mg	$92.00	2023-05-17

Norantipyrine Glucuronide Related Literature

1. Precision nanoengineering for functional self-assemblies across length scales†

Chem. Commun., 2023,59, 13800-13819
2. A polythreading array formed by a (3,5)-connected 3D anionic network and 1D cationic chains: synthesis, structure, and catalytic properties†

Min Li,Shan Zhao,Bao-Long Li,Hai-Yan Li Dalton Trans., 2013,42, 9771-9776
3. Oblique interface shearing (OIS): single-step microdroplet generation and on-demand positioning†

Zhiqiang Zhu,Hanyang Huang,Ting Si Soft Matter, 2019,15, 4782-4786
4. Facile synthesis of hierarchical ZnIn2S4 submicrospheres composed of ultrathin mesoporous nanosheets as a highly efficient visible-light-driven photocatalyst for H2 production†

Chao Zhou,Li-Zhu Wu,Chen-Ho Tung,Tierui Zhang J. Mater. Chem. A, 2013,1, 4552-4558
5. Accelerating the design of multi-component nanocomposite imprinted membranes by integrating a versatile metal–organic methodology with a mussel-inspired secondary reaction platform†

Yilin Wu,Ming Yan,Xinlin Liu,Peng Lv,Jiuyun Cui,Minjia Meng,Jiangdong Dai,Yongsheng Yan,Chunxiang Li Green Chem., 2015,17, 3338-3349
6. Tuning product selectivity in the MTO reaction over Zn-modified SSZ-13 catalysts

Shuaiguo Zhang,Qiang Li,Yahang Mou,Liancheng Bing,Fang Wang,Dezhi Han,Guangjian Wang New J. Chem., 2022,46, 19046-19053
7. Unprecedented preparation of pincer bis(oxazolinyl)phenyl ligands on solid support and their use in the first heterogeneously-catalyzed enantioselective allylation of aldehydes†

Avi Weissberg,Moshe Portnoy Chem. Commun., 2003, 1538-1539
8. 86. Studies in the sterol group. Part XXIX. The constitution of the isomeric ethers of cholesterol

J. Chem. Soc., 1937, 406-409
9. The association of depressed angiogenic factors with reduced capillary density in the Rhesus monkey model of myocardial ischemia

Wenjing Zhang,Xinmei Zhao,Ying Xiao,Jianmin Chen,Pengfei Han,Jingyao Zhang,Haiying Fu Metallomics, 2016,8, 654-662
10. Bulk ring-opening polymerization (ROP) of L-lactide catalyzed by Ni(ii) and Ni(ii)-Sm(iii) complexes based on a salen-type schiff-base ligand†

Guoqi Xiao,Bing Yan,Rui Ma,Wen Juan Jin,Xing Qiang Lü,Li Qin Ding,Chu Zeng,Lei Lei Chen,Feng Bao Polym. Chem., 2011,2, 659-664

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